Cas no 2172504-20-8 (1-(benzenesulfonyl)-3-iodo-4-methyl-1H-indole)

• Product Name: 1-(benzenesulfonyl)-3-iodo-4-methyl-1H-indole
• CAS No: 2172504-20-8
• MF: C₁₅H₁₂INO₂S
• MW: 397.230754852295
• CID: 6015481
• PubChem ID: 165795919
• Update Time: 2025-06-12

1-(benzenesulfonyl)-3-iodo-4-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-(benzenesulfonyl)-3-iodo-4-methyl-1H-indole
• 2172504-20-8
• EN300-1456656

• Inchi： 1S/C15H12INO2S/c1-11-6-5-9-14-15(11)13(16)10-17(14)20(18,19)12-7-3-2-4-8-12/h2-10H,1H3
• InChI Key： VENHDRIJGQJVEI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=C(C2=C(C=CC=C12)C)I)(=O)=O

Computed Properties

• Exact Mass: 396.96335g/mol
• Monoisotopic Mass: 396.96335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 47.4Ų

Additional information on 1-(benzenesulfonyl)-3-iodo-4-methyl-1H-indole

Recent Advances in the Study of 1-(Benzenesulfonyl)-3-iodo-4-methyl-1H-indole (CAS: 2172504-20-8)

The compound 1-(benzenesulfonyl)-3-iodo-4-methyl-1H-indole (CAS: 2172504-20-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the versatility of 1-(benzenesulfonyl)-3-iodo-4-methyl-1H-indole as a key intermediate in the synthesis of more complex indole derivatives. Indole scaffolds are well-known for their prevalence in bioactive molecules, and the introduction of a benzenesulfonyl group and iodine atom at specific positions enhances the compound's reactivity and potential for further functionalization. Researchers have successfully employed this compound in palladium-catalyzed cross-coupling reactions, enabling the construction of diverse indole-based libraries for high-throughput screening.

In terms of biological activity, preliminary investigations have demonstrated that 1-(benzenesulfonyl)-3-iodo-4-methyl-1H-indole exhibits moderate inhibitory effects against certain kinase targets implicated in cancer progression. Molecular docking studies suggest that the compound's unique structure allows for favorable interactions with the ATP-binding sites of these kinases. However, further optimization of the scaffold is required to improve potency and selectivity. Current research efforts are focused on exploring structure-activity relationships (SAR) through systematic modifications of the benzenesulfonyl and iodo substituents.

From a drug development perspective, the compound's physicochemical properties have been carefully characterized. The presence of the iodine atom not only serves as a handle for further derivatization but also contributes to the compound's overall lipophilicity, which may influence its pharmacokinetic profile. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate that while the compound shows reasonable metabolic stability in vitro, its solubility in aqueous media remains a challenge that needs to be addressed in future optimization campaigns.

Looking ahead, researchers are particularly interested in exploring the potential of 1-(benzenesulfonyl)-3-iodo-4-methyl-1H-indole as a versatile building block for the development of targeted protein degraders, such as PROTACs (Proteolysis Targeting Chimeras). The compound's ability to be easily functionalized at multiple positions makes it an attractive candidate for tethering to E3 ligase ligands, opening new avenues for the development of novel therapeutic modalities. Several research groups have reported promising preliminary results in this direction, though detailed findings remain proprietary at this stage.

In conclusion, 1-(benzenesulfonyl)-3-iodo-4-methyl-1H-indole (CAS: 2172504-20-8) represents a valuable chemical tool with multiple applications in medicinal chemistry and drug discovery. Its unique structural features and demonstrated biological activity make it a compound of significant interest for further investigation. As research progresses, we anticipate seeing more detailed reports on its optimization and potential therapeutic applications in peer-reviewed literature in the coming years.